Cas no 497834-37-4 (Pentanoic acid, 2,4-dioxo-, 2-cyanoethyl ester)

• Product Name: Pentanoic acid, 2,4-dioxo-, 2-cyanoethyl ester
• CAS No: 497834-37-4
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 1532205
• Update Time: 2024-08-23

Pentanoic acid, 2,4-dioxo-, 2-cyanoethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2,4-dioxo-, 2-cyanoethyl ester

• Inchi： 1S/C8H9NO4/c1-6(10)5-7(11)8(12)13-4-2-3-9/h2,4-5H2,1H3
• InChI Key： ZPWAQUBVOVDUGD-UHFFFAOYSA-N
• SMILES： C(OCCC#N)(=O)C(=O)CC(=O)C

Computed Properties

• Exact Mass: 183.05317

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 324.7±22.0 °C(Predicted)
• PSA: 84.23
• pka: 6.42±0.46(Predicted)